3-hydroxy-7-(hydroxyimino)cholanic acid
3-hydroxy-7-(hydroxyimino)cholanic acid
Brand Name:
Vulcanchem
CAS No.:
131204-64-3
VCID:
VC0236777
InChI:
InChI=1S/C24H39NO4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(26)12-15(23)13-20(22)25-29/h14-19,22,26,29H,4-13H2,1-3H3,(H,27,28)/b25-20-/t14-,15?,16?,17-,18+,19+,22+,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(=NO)CC4C3(CCC(C4)O)C)C
Molecular Formula:
C24H39NO4
Molecular Weight:
405.6 g/mol
3-hydroxy-7-(hydroxyimino)cholanic acid
CAS No.: 131204-64-3
Main Products
VCID: VC0236777
Molecular Formula: C24H39NO4
Molecular Weight: 405.6 g/mol
| CAS No. | 131204-64-3 |
|---|---|
| Product Name | 3-hydroxy-7-(hydroxyimino)cholanic acid |
| Molecular Formula | C24H39NO4 |
| Molecular Weight | 405.6 g/mol |
| IUPAC Name | (4R)-4-[(7Z,8R,9S,10S,13R,14S,17R)-3-hydroxy-7-hydroxyimino-10,13-dimethyl-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H39NO4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(26)12-15(23)13-20(22)25-29/h14-19,22,26,29H,4-13H2,1-3H3,(H,27,28)/b25-20-/t14-,15?,16?,17-,18+,19+,22+,23+,24-/m1/s1 |
| Standard InChIKey | BTJWQMQHCORTED-MBKKHDIZSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2/C(=N\O)/CC4[C@@]3(CCC(C4)O)C)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(=NO)CC4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(=NO)CC4C3(CCC(C4)O)C)C |
| Synonyms | 3-hydroxy-7-(hydroxyimino)cholanic acid HHCA LCA-7-oxime |
| PubChem Compound | 9576894 |
| Last Modified | Nov 11 2021 |
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